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Introduction and Scope
Polychlorinated biphenyls (PCBs) are a class of persistent organic pollutants (POPs) that were

widely used in industrial applications due to their chemical stability and insulating properties.[1]

[2] Although their production was banned in many countries, including the United States in

1979, they remain ubiquitous in the environment due to their resistance to degradation.[2]

PCBs tend to bioaccumulate in the food chain, posing risks to both ecological and human

health.

This application note focuses on PCB 155 (2,2',4,4',5,5'-Hexachlorobiphenyl), a non-dioxin-like

congener frequently detected in environmental samples and used as an indicator PCB in many

monitoring programs. Accurate quantification of PCB 155 is critical for environmental risk

assessment, remediation monitoring, and regulatory compliance.

This guide provides a detailed, field-proven protocol for the quantification of PCB 155 in diverse

environmental matrices, including soil, sediment, water, and biological tissues. The

methodology is grounded in established regulatory frameworks, primarily U.S. Environmental

Protection Agency (EPA) methods, and employs the gold-standard technique of Gas
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Chromatography-Tandem Mass Spectrometry (GC-MS/MS) with isotope dilution for

unparalleled accuracy and sensitivity.[1][2]

Principle of the Method
The accurate quantification of PCB 155 from complex environmental matrices is a multi-step

process designed to isolate the target analyte from interferences and measure it with high

precision. The methodology follows a logical workflow: extraction, cleanup, and instrumental

analysis.

Sample Extraction: The first step is to efficiently remove PCB 155 from the sample matrix.

The choice of extraction technique is matrix-dependent, with methods like Soxhlet extraction

for solids and liquid-liquid or solid-phase extraction for aqueous samples.[3][4]

Isotope Dilution: To correct for analyte losses during sample preparation and potential matrix-

induced instrumental effects, a known amount of a stable isotope-labeled analog of PCB 155

(e.g., ¹³C₁₂-PCB 155) is spiked into the sample prior to extraction.[1] The ratio of the native

analyte to its labeled counterpart is measured, ensuring highly accurate quantification

regardless of recovery variations.

Extract Cleanup: Raw extracts from environmental samples contain a multitude of co-

extracted compounds (e.g., lipids, sulfur, other organic matter) that can interfere with

instrumental analysis.[3] Cleanup procedures, such as column chromatography or acid

treatments, are essential to remove these interferences.

Instrumental Analysis (GC-MS/MS): The cleaned extract is injected into a gas

chromatograph (GC) which separates the individual chemical components. The separated

compounds then enter a tandem mass spectrometer (MS/MS). The MS/MS is set to a highly

selective acquisition mode called Selected Reaction Monitoring (SRM), where a specific

precursor ion for PCB 155 is isolated and fragmented to produce a characteristic product ion.

[1][2] This process provides exceptional selectivity and sensitivity, minimizing the impact of

any remaining matrix components and ensuring confident identification and quantification.

Experimental Workflow Diagram
The following diagram outlines the comprehensive workflow for the analysis of PCB 155 in

various environmental matrices.
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Caption: Workflow for PCB 155 analysis from sample receipt to final reporting.
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Detailed Protocols
Sample Preparation and Extraction
Causality: The goal of extraction is to quantitatively transfer the analyte from the complex

sample matrix into a simple organic solvent. The chosen method must be vigorous enough to

overcome matrix binding effects. All samples must be spiked with the ¹³C₁₂-PCB 155 surrogate

standard before extraction to account for any losses during subsequent steps.

Protocol for Soil and Sediment (Based on EPA Method 3540C/3541)[4][5][6]

Air-dry the sample in a ventilated area, then sieve through a 2 mm mesh to remove large

debris.

Homogenize the sieved sample thoroughly.

Weigh approximately 10 g of the homogenized sample into a Soxhlet extraction thimble.

Spike the sample with a known amount of ¹³C₁₂-PCB 155 solution.

Add an equal amount of anhydrous sodium sulfate and mix to create a free-flowing powder.

[7]

Place the thimble in a Soxhlet extractor charged with 150 mL of a 1:1 (v/v) mixture of

acetone and hexane.

Extract the sample for 18-24 hours at 4-6 cycles per hour.

After extraction, allow the apparatus to cool and collect the solvent extract.

Protocol for Water (Based on EPA Method 1628/3510)[4][8]

Measure 1 L of the unfiltered water sample into a 2 L separatory funnel.

Spike the sample with the ¹³C₁₂-PCB 155 surrogate standard.

Add 75 mL of dichloromethane (DCM) to the funnel.

Shake vigorously for 2 minutes, periodically venting the funnel to release pressure.
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Allow the organic layer to separate for at least 10 minutes.

Drain the lower DCM layer into a collection flask.

Repeat the extraction twice more with fresh 75 mL aliquots of DCM.

Combine the three DCM extracts and dry by passing through a funnel containing anhydrous

sodium sulfate.

Extract Cleanup
Causality: Cleanup is arguably the most critical step for ensuring reliable instrumental

performance and accurate results. Failure to remove interferences leads to poor

chromatography, ion suppression in the mass spectrometer, and ultimately, inaccurate data.

Protocol for Sulfur and Co-extractive Removal (Based on EPA Method 3665)[3][5]

Concentration: Concentrate the raw extract to approximately 2 mL using a rotary evaporator

or nitrogen evaporation system.

Sulfur Removal (for soil/sediment): Add activated copper granules to the concentrated

extract and agitate. A clean, shiny copper surface indicates complete sulfur removal.

Acid Cleanup: Prepare a multi-layer chromatography column packed with (from bottom to

top) silica gel, acid-impregnated silica, and anhydrous sodium sulfate.

Transfer the concentrated extract onto the top of the column.

Elute the PCBs from the column with hexane. Many interfering compounds will be retained

on the acidic silica layer.

Collect the eluate and concentrate it to a final volume of 1 mL for instrumental analysis.

Instrumental Analysis: GC-MS/MS
Causality: GC-MS/MS in Selected Reaction Monitoring (SRM) mode provides two levels of

mass filtering (precursor ion and product ion), offering superior selectivity over single
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quadrupole methods.[1][2] This ensures that the detected signal is specific to PCB 155, even in

complex matrices.

Parameter Typical Setting Rationale

GC System
Thermo Scientific™ TRACE™

1610 GC or equivalent

Provides robust and

reproducible chromatographic

separations.

Column

Thermo Scientific™ TRACE™

TR-PCB 8 MS (50m x 0.25mm

x 0.25µm) or equivalent

Optimized for separation of

PCB congeners, including

critical pairs.[2]

Injector Temp. 280 °C
Ensures rapid volatilization of

the sample.

Oven Program

100 °C (hold 2 min), ramp to

320 °C at 15 °C/min, hold 5

min

Provides separation of PCB

congeners based on their

boiling points.

Carrier Gas
Helium, Constant Flow at 1.2

mL/min

Inert gas for carrying analytes

through the column.

MS/MS System

Thermo Scientific™ TSQ™

9610 Triple Quadrupole MS or

equivalent

High sensitivity and selectivity

for trace-level analysis.[1]

Ionization Mode
Electron Ionization (EI) at 70

eV

Standard, robust ionization

method for PCBs.

Acquisition Mode
Timed-Selected Reaction

Monitoring (t-SRM)

Maximizes dwell time for each

analyte, improving sensitivity.

[1]

Table 1: GC-MS/MS Instrumental Parameters
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Analyte Precursor Ion (m/z) Product Ion (m/z) Collision Energy (V)

PCB 155 (Native) 359.8 289.9 24

¹³C₁₂-PCB 155

(Labeled)
371.9 301.9 24

Table 2: Selected Reaction Monitoring (SRM) Transitions for PCB 155[9][10]

Calibration and Quantification
Causality: Isotope dilution is an internal standard method that provides the most accurate

quantification. Since the labeled standard behaves almost identically to the native analyte

throughout the process, the ratio of their responses is independent of sample volume, injection

volume, and extraction efficiency.

Prepare a series of calibration standards containing known concentrations of native PCB 155

(e.g., 0.1 to 2000 ng/mL) and a constant concentration of ¹³C₁₂-PCB 155.[1][2]

Analyze the calibration standards using the established GC-MS/MS method.

Generate a calibration curve by plotting the response ratio (Area_native / Area_labeled)

against the concentration of the native analyte.

The curve must demonstrate linearity with a coefficient of determination (R²) > 0.990.[1][2]

The concentration of PCB 155 in the sample is calculated by the instrument software using

this calibration curve and the measured response ratio from the sample extract.

Quality Assurance and Control (QA/QC)
Trustworthiness: A robust QA/QC program is non-negotiable for producing legally defensible

and scientifically valid data. Each analytical batch must include the following checks to validate

the entire process.
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QC Sample Purpose Frequency Acceptance Criteria

Method Blank (MB)
Assesses laboratory

contamination.

1 per batch of 20

samples

Below Method

Detection Limit (MDL)

Laboratory Control

Sample (LCS)

Measures method

accuracy on a clean

matrix.

1 per batch of 20

samples

70-130% recovery of

spiked amount

Matrix Spike /

Duplicate (MS/MSD)

Measures method

accuracy and

precision in a specific

sample matrix.

1 pair per batch of 20

samples

70-130% recovery;

<20% Relative

Percent Difference

(RPD)

Surrogate Standard

(¹³C₁₂-PCB 155)

Monitors extraction

efficiency for each

individual sample.

In every sample,

blank, and QC
60-140% recovery

Table 3: QA/QC Requirements and Acceptance Criteria

Summary of Quantitative Performance
The described method, when properly implemented, provides excellent sensitivity and

reproducibility for the quantification of PCB 155.

Parameter Value Matrix

Instrument Detection Limit

(IDL)
3 - 19 fg on-column N/A

Method Detection Limit (MDL) 0.015 - 0.095 ng/kg Soil/Sediment

Method Detection Limit (MDL) 0.15 - 0.95 pg/L Water

Linearity (R²) > 0.990 N/A

Typical Surrogate Recovery 75 - 125% All Matrices

Table 4: Typical Method Performance Data[1][2]
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Conclusion
This application note details a comprehensive and robust protocol for the quantification of PCB

155 in a variety of challenging environmental matrices. By combining efficient sample

preparation and cleanup with the high selectivity and sensitivity of isotope dilution GC-MS/MS,

this method provides the accuracy and trustworthiness required for research, regulatory

monitoring, and environmental remediation projects. The integrated quality control system

ensures that all data generated is scientifically sound and defensible.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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